Cas no 2137535-76-1 (Methyl 6-bromo-2-chloro-5,7-difluoroquinoline-3-carboxylate)

Methyl 6-bromo-2-chloro-5,7-difluoroquinoline-3-carboxylate is a fluorinated and halogenated quinoline derivative with significant utility in pharmaceutical and agrochemical research. Its multi-substituted structure, featuring bromo, chloro, and fluoro functional groups, enhances reactivity and selectivity, making it a valuable intermediate in the synthesis of complex heterocyclic compounds. The electron-withdrawing properties of the substituents facilitate further functionalization, particularly in cross-coupling reactions. The ester group at the 3-position provides additional versatility for derivatization. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its rigid quinoline scaffold and halogen-rich composition, which can improve binding affinity and metabolic stability in drug candidates.
Methyl 6-bromo-2-chloro-5,7-difluoroquinoline-3-carboxylate structure
2137535-76-1 structure
Product Name:Methyl 6-bromo-2-chloro-5,7-difluoroquinoline-3-carboxylate
CAS No:2137535-76-1
MF:C11H5BrClF2NO2
MW:336.516708135605
CID:5977902
PubChem ID:165456275
Update Time:2025-08-02

Methyl 6-bromo-2-chloro-5,7-difluoroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-703726
    • 2137535-76-1
    • methyl 6-bromo-2-chloro-5,7-difluoroquinoline-3-carboxylate
    • Methyl 6-bromo-2-chloro-5,7-difluoroquinoline-3-carboxylate
    • Inchi: 1S/C11H5BrClF2NO2/c1-18-11(17)5-2-4-7(16-10(5)13)3-6(14)8(12)9(4)15/h2-3H,1H3
    • InChI Key: NDYPGUZFDKNFDA-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2C(C=1F)=CC(C(=O)OC)=C(N=2)Cl)F

Computed Properties

  • Exact Mass: 334.91602g/mol
  • Monoisotopic Mass: 334.91602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 39.2Ų

Methyl 6-bromo-2-chloro-5,7-difluoroquinoline-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-703726-1.0g
methyl 6-bromo-2-chloro-5,7-difluoroquinoline-3-carboxylate
2137535-76-1 95%
1g
$0.0 2023-06-06

Additional information on Methyl 6-bromo-2-chloro-5,7-difluoroquinoline-3-carboxylate

Comprehensive Overview of Methyl 6-bromo-2-chloro-5,7-difluoroquinoline-3-carboxylate (CAS No. 2137535-76-1)

Methyl 6-bromo-2-chloro-5,7-difluoroquinoline-3-carboxylate (CAS No. 2137535-76-1) is a highly specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated heterocycles, which are widely studied for their unique electronic properties and bioactivity. The presence of multiple halogen substituents, including bromo, chloro, and fluoro groups, enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for fluorinated quinoline compounds has surged due to their role in developing antimicrobial agents and kinase inhibitors. Researchers are particularly interested in how the 6-bromo-2-chloro-5,7-difluoro substitution pattern influences the compound's binding affinity to biological targets. This molecule's methyl carboxylate moiety further adds versatility, making it a valuable intermediate for medicinal chemistry and catalysis.

The synthesis of Methyl 6-bromo-2-chloro-5,7-difluoroquinoline-3-carboxylate typically involves multi-step reactions, including halogenation and esterification. Its CAS number 2137535-76-1 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring reproducibility in research applications.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Innovations in catalytic fluorination and solvent-free reactions have improved the efficiency of producing such complex molecules. Additionally, its potential as a photoactive material in organic electronics is being explored, addressing the need for energy-efficient technologies.

Frequently asked questions about CAS 2137535-76-1 include its solubility in common organic solvents (e.g., DMSO, dichloromethane), stability under ambient conditions, and compatibility with cross-coupling reactions. These queries reflect the compound's utility in high-throughput screening and combinatorial chemistry. Its molecular weight (approximately 336.5 g/mol) and logP value also make it relevant for ADMET studies in drug development pipelines.

In summary, Methyl 6-bromo-2-chloro-5,7-difluoroquinoline-3-carboxylate represents a critical building block in modern chemical research. Its multifaceted applications—from small-molecule therapeutics to advanced materials—underscore its importance in addressing global challenges in healthcare and technology. As synthetic methodologies evolve, this compound is poised to play an even greater role in interdisciplinary innovation.

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